Cas no 898748-43-1 (6-(1,1-DIMETHYLETHYL)-2(3H)-BENZOTHIAZOLONE)

6-(1,1-DIMETHYLETHYL)-2(3H)-BENZOTHIAZOLONE structure
898748-43-1 structure
Product Name:6-(1,1-DIMETHYLETHYL)-2(3H)-BENZOTHIAZOLONE
CAS No:898748-43-1
MF:C11H13NOS
MW:207.292021512985
CID:855043
PubChem ID:24728959
Update Time:2025-04-19

6-(1,1-DIMETHYLETHYL)-2(3H)-BENZOTHIAZOLONE Chemical and Physical Properties

Names and Identifiers

    • 6-(1,1-DIMETHYLETHYL)-2(3H)-BENZOTHIAZOLONE
    • 6-(2-Methyl-2-propanyl)-1,3-benzothiazol-2-ol
    • SCHEMBL12022758
    • 6-tert-butyl-3H-1,3-benzothiazol-2-one
    • DTXSID901262909
    • 6-(tert-Butyl)benzo[d]thiazol-2(3H)-one
    • 898748-43-1
    • DB-242680
    • Inchi: 1S/C11H13NOS/c1-11(2,3)7-4-5-8-9(6-7)14-10(13)12-8/h4-6H,1-3H3,(H,12,13)
    • InChI Key: FYDKYMICZYHDMQ-UHFFFAOYSA-N
    • SMILES: S1C(NC2=CC=C(C=C12)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 207.07178521g/mol
  • Monoisotopic Mass: 207.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 54.4Ų
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